Cas no 890093-74-0 ({4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine)

• Product Name: {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine
• CAS No: 890093-74-0
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• MDL: MFCD06809675
• CID: 3103332
• PubChem ID: 4913079
• Update Time: 2025-10-29

{4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Morpholinomethyl)thiazol-2-yl)aniline
• [4-[4-(MORPHOLIN-4-YLMETHYL)-1,3-THIAZOL-2-YL]PHENYL]AMINE
• 4-{4-[(morpholin-4-yl)methyl]-1,3-thiazol-2-yl}aniline
• 4-[4-(4-Morpholinylmethyl)-2-thiazolyl]benzenamine
• (4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl)amine
• MFCD06809675
• AKOS003392814
• STK664169
• 4-[4-(morpholinomethyl)-1,3-thiazol-2-yl]aniline
• LS-08523
• 890093-74-0
• {4-[4-(morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine
• H35101
• 4-[4-(morpholin-4-ylmethyl)-1,3-thiazol-2-yl]aniline
• ALBB-025372
• {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine

• MDL： MFCD06809675
• Inchi： 1S/C14H17N3OS/c15-12-3-1-11(2-4-12)14-16-13(10-19-14)9-17-5-7-18-8-6-17/h1-4,10H,5-9,15H2
• InChI Key： AROIUJGUYGXUOW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)N)=NC(=C1)CN1CCOCC1

Computed Properties

• Exact Mass: 275.10923335Da
• Monoisotopic Mass: 275.10923335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.6Ų

Additional information on {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine

Comprehensive Overview of {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine (CAS No. 890093-74-0): Properties, Applications, and Research Insights

The compound {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine (CAS No. 890093-74-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the morpholine and thiazole moieties, make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and biological activity.

One of the most searched questions about this compound revolves around its synthesis and mechanism of action. The presence of the morpholin-4-ylmethyl group enhances its solubility and bioavailability, while the thiazol-2-ylphenyl backbone contributes to its stability and binding affinity. These attributes make it a valuable scaffold for designing novel therapeutics, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, and {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine fits into this trend perfectly. Its potential as a lead compound in oncology and neurology research is under active investigation. For instance, its ability to interact with protein kinases has been a focal point in studies aimed at developing next-generation cancer therapies.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of this compound. Researchers are keen to understand how modifications to its morpholine or thiazole components affect its efficacy and selectivity. This knowledge is critical for optimizing its performance in preclinical models and eventual clinical applications. Computational chemistry and molecular docking studies have played a pivotal role in these explorations.

From an industrial perspective, the scalability of its synthetic route is a frequently discussed subject. Efficient and cost-effective production methods are essential for its commercialization, and recent advancements in green chemistry have provided new avenues for achieving this goal. The use of catalysts and microwave-assisted synthesis has shown promise in reducing reaction times and improving yields.

Environmental and safety considerations are also paramount when working with {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine. While it is not classified as a hazardous material, proper handling and storage protocols must be followed to ensure workplace safety. Regulatory compliance, particularly in regions with stringent chemical regulations, is another area of interest for manufacturers and distributors.

In summary, {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine (CAS No. 890093-74-0) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to material science, underscore its importance in modern research. As scientific inquiries continue to unravel its full potential, this compound is poised to remain a key player in cutting-edge innovations.